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Compound Focus: pf-9184

Cat. No.: S539305
Get Quote

The table below summarizes the key chemical and storage information for PF-9184 as provided by

commercial suppliers.

Property Specification

Chemical Name N-[3',4'-Dichloro(1,1'-biphenyl)-yl]-4-hydroxy-2H-1,2-benzothiazine-3-carboxamide

1,1-dioxide [1]

CAS Number 1221971-47-6 [1] [2]

Molecular
Formula

C21H14Cl2N2O4S [1] [2]

Molecular
Weight

461.32 g/mol [1] [2]

Purity ≥98% (by HPLC) [1]

Storage
Condition

-20°C [1] [2]

Supplier Notes Sold for research purposes only. Intentional use in humans is prohibited. [1]

Biological Activity and Experimental Data
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PF-9184 is characterized as a potent and highly selective inhibitor of microsomal Prostaglandin E Synthase-

1 (mPGES-1). Its quantitative biological profile is summarized in the table below.

Activity
Parameter

Value Notes

IC₅₀ (Human
mPGES-1)

16.5 nM Primary target potency [1]

IC₅₀ (Rat mPGES-
1)

1080 nM Species-specific activity noted [1]

Selectivity (vs.
COX-1)

>6500-fold Demonstrates high specificity, reducing risk of
COX-related side effects [1]

Selectivity (vs.
COX-2)

>6500-fold Demonstrates high specificity, reducing risk of
COX-related side effects [1]

Cellular Activity Inhibits IL-1β-induced
PGE₂ synthesis

Confirms activity in a cellular model [1]

mPGES-1 Inhibition Pathway and Experimental
Workflow

The following diagram illustrates the inflammatory prostaglandin E2 (PGE₂) synthesis pathway and the

specific point of inhibition by PF-9184, which provides the rationale for its use in experiments.
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A generalized workflow for assessing PF-9184 activity in a cellular model is shown below. This protocol is

based on the referenced study that reported inhibition of IL-1β-induced PGE₂ synthesis [1].
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Cellular PGE2 Inhibition Assay Workflow

Cell Culture
(e.g., macrophages)

Pre-treatment with PF-9184
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Detailed Protocol: Inhibition of IL-1β-Induced PGE₂ in Cells

This protocol outlines the key steps for evaluating the cellular efficacy of PF-9184 [1].
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1. Cell Preparation: Culture appropriate cells (e.g., human macrophage-like cell lines such as THP-1

differentiated with PMA) in standard culture medium. Seed cells into multi-well plates (e.g., 24 or 48-
well) at a density suitable to reach ~80% confluency at the time of assay.

2. Compound Treatment: Prepare a stock solution of PF-9184 in a suitable solvent like DMSO.
Dilute the stock in cell culture medium to achieve the desired final concentrations, ensuring the

DMSO concentration is constant and non-cytotoxic (e.g., ≤0.1%) across all treatments, including
vehicle controls. Aspirate the medium from the seeded cells and add the solutions containing PF-
9184 or vehicle.
3. Pre-incubation: Incubate the cells with PF-9184 for a suitable pre-treatment period (e.g., 1-2

hours) to allow the inhibitor to act.
4. Inflammation Stimulation: Following the pre-incubation, stimulate the cells by adding a pro-

inflammatory cytokine such as IL-1β (e.g., at 10 ng/mL) directly to the wells. Include control wells that
receive neither PF-9184 nor IL-1β (basal control) and wells that receive IL-1β but only the vehicle

(stimulated control).
5. Incubation and Supernatant Collection: Incubate the cells for a period determined to yield robust

PGE₂ production (e.g., 4-24 hours). After incubation, carefully pipette the cell culture supernatant from
each well into microcentrifuge tubes. Centrifuge the samples briefly (e.g., 1000 × g for 5 minutes) to

pellet any detached cells or debris.
6. PGE₂ Quantification: Transfer the clarified supernatant to new tubes. Use a commercial PGE₂

enzyme immunoassay (EIA) or ELISA kit according to the manufacturer's instructions to determine
the PGE₂ concentration in each sample.

7. Data Analysis: Calculate the percentage inhibition of PGE₂ production for each PF-9184
concentration relative to the stimulated vehicle control. Plot the dose-response curve and calculate

the IC₅₀ value using appropriate non-linear regression software.

Application Notes

Solubility and Handling: PF-9184 is typically supplied as a solid powder. A common approach is to

prepare a high-concentration stock solution (e.g., 10-50 mM) in DMSO. This stock should be
aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C. Further working dilutions can be

made in aqueous buffers, noting that dilution may cause precipitation if the final concentration
exceeds its aqueous solubility.

Species Specificity: The significant difference in IC₅₀ between human and rat mPGES-1 is a critical
consideration for experimental design. In vivo studies using rat models will require higher doses
of PF-9184 to achieve efficacy compared to in vitro studies using human enzymes or cell lines [1].
Experimental Controls: Always include vehicle controls (DMSO at the same concentration used for

PF-9184) and baseline controls (unstimulated cells) to accurately quantify inhibitory effects. A
reference inhibitor, if available, can serve as a positive control for the assay.
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Safety Note: This compound is sold explicitly for research purposes and is not for human or

veterinary diagnostic use [1]. Standard laboratory safety practices should be followed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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